6,7-Difluoro-3-(4-methoxybenzenesulfonyl)-1-methyl-1,4-dihydroquinolin-4-one
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Description
Scientific Research Applications
Synthesis and Structural Characterization
- A study described the synthesis of analogs of a Zinquin-related fluorophore, demonstrating the preparation of compounds with structural similarities to the specified chemical, highlighting their synthesis routes and structural analysis through single-crystal X-ray analysis. These compounds show potential in fluorescence and zinc ion detection applications (Kimber et al., 2003).
Applications in Fluorescence and Sensing
- Research on fluorinated heterocyclic compounds, including quinolines, has explored their preparation and potential applications. The focus has been on understanding the impact of fluorine substitutions on the properties of these compounds, which could be relevant for developing new materials with specific optical or electronic characteristics (Brooke et al., 1966).
Heterocyclic Compound Synthesis
- The synthesis and evaluation of polyfluorinated 2-aryl-2,3-dihydroquinolin-4-ones and their derivatives have been investigated for their cytotoxic activity against various cancer cell lines. This research outlines a synthetic protocol for accessing bioactive heterocyclic assemblies, demonstrating the scientific interest in exploring the therapeutic potentials of such compounds (Politanskaya et al., 2018).
Electrophilic Substitution Reactions
- Studies on the electrophilic substitution reactions involving quinoline derivatives have provided insights into the reactivity and functionalization of these molecules. These reactions are crucial for the synthesis of complex organic compounds, including those with potential pharmaceutical applications (Parker & Strekowski, 1998).
Properties
IUPAC Name |
6,7-difluoro-3-(4-methoxyphenyl)sulfonyl-1-methylquinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F2NO4S/c1-20-9-16(17(21)12-7-13(18)14(19)8-15(12)20)25(22,23)11-5-3-10(24-2)4-6-11/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJJNGODASPCWRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)C2=CC(=C(C=C21)F)F)S(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.